Ethyl 5-(4-chlorophenyl)-5-oxovalerate
Description
Ethyl 5-(4-chlorophenyl)-5-oxovalerate, also known as 5-chlorovaleric acid ethyl ester, is a synthetic compound with a wide range of applications in scientific research. It is a colorless, viscous liquid with a faint, sweet odor, and is highly soluble in organic solvents such as ethanol and chloroform, as well as in water. 5-chlorovaleric acid ethyl ester has been used in a variety of scientific research applications, including as an intermediate in the synthesis of other compounds, as a catalyst in organic reactions, and as a reagent in biochemical and physiological studies.
Scientific Research Applications
Antiviral Activity
Ethyl 5-(4-chlorophenyl)-5-oxovalerate can be used in the synthesis of antiviral compounds. For instance, it can be used in the synthesis of 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives, which have shown certain anti-tobacco mosaic virus activity .
Antileishmanial and Antimalarial Activities
Compounds bearing a similar structure to Ethyl 5-(4-chlorophenyl)-5-oxovalerate, such as pyrazole-bearing compounds, have been known for their diverse pharmacological effects including potent antileishmanial and antimalarial activities . Therefore, Ethyl 5-(4-chlorophenyl)-5-oxovalerate could potentially be used in the synthesis of these types of compounds.
Inhibition of Tyrosinase
Ethyl 5-(4-chlorophenyl)-5-oxovalerate could potentially be used in the development of tyrosinase inhibitors. Tyrosinase is the rate-limiting enzyme of melanogenesis and plays a crucial role in hyperpigmentation . Therefore, compounds that can inhibit tyrosinase are of great interest in the field of dermatology.
Synthesis of Sulfonamide Derivatives
Ethyl 5-(4-chlorophenyl)-5-oxovalerate can be used in the synthesis of sulfonamide derivatives . Sulfonamide drugs have brought about an antibiotic revolution in medicine and are associated with a wide range of biological activities .
Synthesis of 1,3,4-Thiadiazole Moiety
Ethyl 5-(4-chlorophenyl)-5-oxovalerate can be used in the synthesis of 1,3,4-thiadiazole moiety . Certain 1,3,4-thiadiazoles prepared by different groups have often displayed other interesting bioactivities, e.g. anticonvulsant, antifungal, and antibacterial properties .
Synthesis of Pyrazole Derivatives
Ethyl 5-(4-chlorophenyl)-5-oxovalerate could potentially be used in the synthesis of pyrazole derivatives . Pyrazole derivatives have been known for their diverse pharmacological effects .
properties
IUPAC Name |
ethyl 5-(4-chlorophenyl)-5-oxopentanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15ClO3/c1-2-17-13(16)5-3-4-12(15)10-6-8-11(14)9-7-10/h6-9H,2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CUEHRFGRNQLXMD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCCC(=O)C1=CC=C(C=C1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15ClO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30588705 |
Source
|
| Record name | Ethyl 5-(4-chlorophenyl)-5-oxopentanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30588705 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-(4-chlorophenyl)-5-oxovalerate | |
CAS RN |
54029-03-7 |
Source
|
| Record name | Ethyl 5-(4-chlorophenyl)-5-oxopentanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30588705 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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